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Compound of Interest

3-(2-Amino-2-oxoethyl)-5-
Compound Name: o
methylhexanoic acid

Cat. No.: B069443

Welcome to the technical support center for Pregabalin applications. This guide is designed for
researchers, scientists, and drug development professionals. While Pregabalin is classified as
a highly soluble compound, specific experimental conditions can present challenges in
maintaining its solubility. This resource provides in-depth, evidence-based answers and
troubleshooting protocols to help you navigate these nuances effectively.

Frequently Asked Questions (FAQs): Understanding
Pregabalin's Solubility Profile

This section addresses the most common questions regarding the aqueous solubility of
Pregabalin, establishing a foundational understanding of its physicochemical properties.

Q1: Is Pregabalin considered a poorly soluble compound?

A: No, quite the opposite. Pregabalin is classified as a Biopharmaceutics Classification System
(BCS) Class 1 drug by regulatory bodies like the U.S. FDA.[1][2] This classification is reserved
for compounds with both high solubility and high permeability.[3] Its oral bioavailability is
approximately 90% or higher, which is indicative of its high permeability and is independent of
the dose, further supporting its classification.[1][3] The perception of "solubility issues" typically
arises from specific formulation contexts rather than poor intrinsic solubility.

Q2: What is the documented aqueous solubility of Pregabalin?
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A: Pregabalin is freely soluble in water and across a wide range of acidic and basic aqueous

solutions.[4][5] The saturation solubility in aqueous media at room temperature is generally

reported to be greater than 30 mg/mL across a pH range of 1 to 13.[6] However, its solubility is

pH-dependent, exhibiting its lowest values near its isoelectric point.

Table 1: Physicochemical Properties of Pregabalin

Parameter Value Source(s)
BCS Class Class 1 [1121171181
Molecular Formula CsH17NO:2 9]
Molecular Weight 159.23 g/mol [10]
pKai (Carboxyl) 4.2 [11]
pKaz (Amine) 10.6 [11]
White to off-white crystalline
Appearance . [6]
solid
Table 2: Aqueous Solubility of Pregabalin as a Function of pH

pH of Medium Solubility (mg/mL) Classification Source(s)
<37 107 (at pH 3.7) Freely Soluble [11]
1.2 (Acid Buffer) ~33 Soluble [12]
4.5 (Acetate Buffer) 20-25 Sparingly Soluble [12]
6.8 (Phosphate ]

20-25 Sparingly Soluble [12]
Buffer)
7.5 (Phosphate )

20-25 Sparingly Soluble [12]
Buffer)
10.1 47 Soluble [11]

Q3: How exactly does pH influence Pregabalin's solubility?
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A: Pregabalin is a zwitterionic molecule, meaning it contains both an acidic (carboxyl) and a
basic (amine) functional group.[11] Its net charge changes with the pH of the solution, which
directly impacts its solubility.

e Atlow pH (pH < 4.2): The amine group is protonated (-NHs*) and the carboxyl group is
neutral (-COOH). The molecule carries a net positive charge and is highly soluble.

e At neutral pH (pH ~4.2 to ~10.6): The amine group is protonated (-NHs*) and the carboxyl
group is deprotonated (-COO~). The molecule exists as a zwitterion with no net charge. Its
solubility is lowest in this range, particularly near its isoelectric point (~pH 7.4).[1]

» At high pH (pH > 10.6): The amine group is neutral (-NHz) and the carboxyl group is
deprotonated (-COO~). The molecule carries a net negative charge and its solubility
increases again.
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Low pH (< pKal) Isoelectric Range (pKal < pH < pKa2) High pH (> pKa2)
pH increases pH increases
Cationic Form (deprotonation of -COOH) [ Zwitterionic Form ) (deprotonation of -NH3+) Anionic Form
(High Solubility) ~ | (Lowest Solubility) ) (High Solubility)
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in Buffered Solution

Is Final [Pregabalin]
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Is Final pH

High Risk for Precipitation
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No Action: Change Buffer System
to maintain pH < 6.5

Action: Add Drug Stock to
FULL Buffer Volume w/ Stirring

Solution Stable
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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